![molecular formula C17H16FNO B4966639 1-[(2-fluorophenyl)acetyl]-2-methylindoline](/img/structure/B4966639.png)
1-[(2-fluorophenyl)acetyl]-2-methylindoline
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Overview
Description
1-[(2-fluorophenyl)acetyl]-2-methylindoline, also known as Flumazenil, is a benzodiazepine antagonist that is widely used in scientific research. It was first synthesized in the 1980s and has since become an important tool in the study of benzodiazepine receptors and their effects on the central nervous system.
Mechanism of Action
1-[(2-fluorophenyl)acetyl]-2-methylindoline works by binding to the benzodiazepine receptor and blocking the effects of benzodiazepines. It has a high affinity for the receptor and acts as a competitive antagonist. By blocking the effects of benzodiazepines, this compound can reverse the sedative and anxiolytic effects of these drugs.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to increase the release of certain neurotransmitters such as acetylcholine and dopamine, and to decrease the release of others such as GABA. It has also been shown to increase heart rate and blood pressure, and to decrease body temperature.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-[(2-fluorophenyl)acetyl]-2-methylindoline is that it is a selective antagonist of benzodiazepine receptors, which allows researchers to specifically target these receptors without affecting other neurotransmitter systems. However, one limitation of this compound is that it has a short half-life, which means that it must be administered frequently during experiments.
Future Directions
There are a number of future directions for research on 1-[(2-fluorophenyl)acetyl]-2-methylindoline. One area of interest is the development of new drugs that target benzodiazepine receptors. Another area of research is the investigation of the role of benzodiazepine receptors in various neurological disorders such as anxiety, depression, and epilepsy. Additionally, there is ongoing research into the use of this compound as a treatment for benzodiazepine overdose.
Synthesis Methods
The synthesis of 1-[(2-fluorophenyl)acetyl]-2-methylindoline involves the reaction of 2-methylindoline with 2-fluorobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.
Scientific Research Applications
1-[(2-fluorophenyl)acetyl]-2-methylindoline is primarily used in scientific research to study the effects of benzodiazepines on the central nervous system. It is commonly used to investigate the role of benzodiazepine receptors in anxiety, sedation, and other physiological processes. It is also used in the development of new drugs that target these receptors.
properties
IUPAC Name |
2-(2-fluorophenyl)-1-(2-methyl-2,3-dihydroindol-1-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16FNO/c1-12-10-14-7-3-5-9-16(14)19(12)17(20)11-13-6-2-4-8-15(13)18/h2-9,12H,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFUSFLFOBBVLIG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2=CC=CC=C2N1C(=O)CC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16FNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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